Cas no 893978-76-2 (N-(4-ethoxyphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 893978-76-2
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 6022142
• PubChem ID: 7206045
• Update Time: 2025-11-07

N-(4-ethoxyphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• N-(4-ethoxyphenyl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• Acetamide, N-(4-ethoxyphenyl)-2-[[6-(2-methoxyphenyl)-3-pyridazinyl]thio]-
• F1899-0873
• N-(4-ethoxyphenyl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide
• AKOS024618400
• N-(4-ethoxyphenyl)-2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide
• 893978-76-2

• Inchi： 1S/C21H21N3O3S/c1-3-27-16-10-8-15(9-11-16)22-20(25)14-28-21-13-12-18(23-24-21)17-6-4-5-7-19(17)26-2/h4-13H,3,14H2,1-2H3,(H,22,25)
• InChI Key： AFMJYUUHVMTPGH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NN=C(C2=CC=CC=C2OC)C=C1

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 637.1±55.0 °C(Predicted)
• pka: 12.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(4-ethoxyphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-ethoxyphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 893978-76-2)

The compound N-(4-ethoxyphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide, identified by its CAS number 893978-76-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridazine core linked to an ethoxyphenyl and methoxyphenyl moiety, positions it as a promising candidate for diverse applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for small-molecule therapeutics and agrochemical intermediates has surged, driven by advancements in high-throughput screening and computational chemistry. The sulfanylacetamide group in this compound suggests possible interactions with biological thiols, making it relevant for studies on oxidative stress and redox signaling—a hot topic in neurodegenerative and metabolic disease research. Additionally, its aryl ether components resonate with the growing interest in bioisosteres for improving drug bioavailability.

From a synthetic chemistry perspective, CAS 893978-76-2 exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its pyridazine ring system is notable for mimicking purine bases, a strategy widely explored in anticancer and antiviral agent development. The compound’s methoxy and ethoxy substituents further enhance its lipophilicity, a critical factor in blood-brain barrier penetration—a key focus area in CNS drug design.

Environmental and green chemistry considerations are also pertinent. The rise of sustainable synthesis methods has prompted investigations into eco-friendly routes for producing such N-containing heterocycles. Researchers are exploring catalytic C-S bond formation techniques to optimize the synthesis of sulfanylacetamide derivatives, reducing reliance on hazardous reagents.

In agrochemical contexts, structural analogs of N-(4-ethoxyphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide have shown promise as plant growth regulators or pesticide synergists. The methoxyphenyl-pyridazine scaffold may interfere with insect cytochrome P450 enzymes, a mechanism leveraged in integrated pest management (IPM) systems. This aligns with global efforts to develop low-residue crop protection agents amid tightening regulatory standards.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on confirming the thioether linkage and amide conformation. Recent publications highlight its stability under physiological pH conditions, a trait valuable for prodrug design strategies. Patent literature suggests proprietary formulations incorporating this scaffold for topical applications, capitalizing on its moderate solubility profile.

The scientific community continues to probe the structure-activity relationships (SAR) of 893978-76-2, with computational studies predicting affinity for protein tyrosine phosphatases. Such insights are crucial for fragment-based drug discovery (FBDD), where this molecule could serve as a versatile chemical probe. Its compatibility with click chemistry platforms further expands its utility in chemical biology studies.

As regulatory agencies emphasize ICH guidelines for impurity profiling, the synthesis and purification of N-(4-ethoxyphenyl)-2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide require stringent control over genotoxic impurities. This underscores the importance of quality-by-design (QbD) approaches in modern chemical manufacturing, particularly for pharmaceutical intermediates.

In conclusion, CAS 893978-76-2 represents a multifaceted compound bridging drug discovery, agrochemical innovation, and methodological chemistry. Its structural features and emerging applications make it a compelling subject for ongoing research across interdisciplinary domains.